2-cyano-N-(2-methoxyphenyl)-3-(4-methoxyphenyl)propanamide

• IUPAC Name: 2-cyano-N-(2-methoxyphenyl)-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C18H18N2O3/c1-22-15-9-7-13(8-10-15)11-14(12-19)18(21)20-16-5-3-4-6-17(16)23-2/h3-10,14H,11H2,1-2H3,(H,20,21)
• InChI Key: RTCSZLWAOKVVGT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(C#N)C(=O)NC2=CC=CC=C2OC
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol

Description

2-cyano-N-(2-methoxyphenyl)-3-(4-methoxyphenyl)propanamide, also known as 2-cyano-N-MMPP, is an organic compound used in a variety of scientific research applications. It is a colorless, odorless, and stable solid that has been studied for its diverse range of biological, biochemical, and physiological effects. This compound is used to study the mechanisms of action of various drugs, and it has been used in laboratory experiments to study the effects of various drugs on cells, tissues, and organisms.

Scientific Research Applications

Mechanofluorochromic Properties

The study of 3-aryl-2-cyano acrylamide derivatives, including "2-cyano-N-(2-methoxyphenyl)-3-(4-methoxyphenyl)propanamide," has shown these compounds exhibit different optical properties due to their distinct face-to-face stacking mode. These derivatives can undergo a red-shift upon grinding, indicating potential applications in optical and electronic devices where mechanofluorochromic properties are desirable (Qing‐bao Song et al., 2015).

Corrosion Inhibition

Research into the corrosion inhibition capabilities of synthetic acrylamide derivatives, such as "2-cyano-N-(4-hydroxyphenyl)-3-(4-methoxyphenyl)acrylamide," has demonstrated their effectiveness in protecting copper in nitric acid solutions. These compounds are considered mixed-type inhibitors, highlighting their potential in corrosion prevention applications (Ahmed Abu-Rayyan et al., 2022).

Renewable High-Temperature Resins

Investigations into renewable phenols have explored the impact of methoxy groups, similar to those in "2-cyano-N-(2-methoxyphenyl)-3-(4-methoxyphenyl)propanamide," on the properties of derivative polymers. This research is crucial for developing high-temperature cyanate ester resins suitable for various industrial applications, offering a sustainable alternative to traditional materials (B. Harvey et al., 2015).

Novel Synthetic Methods

The development of new synthetic methods for the direct C-H cyanation of N-methoxybenzamides demonstrates the versatility of compounds related to "2-cyano-N-(2-methoxyphenyl)-3-(4-methoxyphenyl)propanamide." Such methods provide access to a wide variety of valuable ortho-cyanated N-methoxybenzamides, which are important intermediates in pharmaceutical and chemical research (Si-wei Zhang et al., 2015).